2-Hydroxy-4-(4-methoxy-3-methylphenyl)benzoic acid, 95%
Overview
Description
2-Hydroxy-4-(4-methoxy-3-methylphenyl)benzoic acid (HMMB) is a phenolic acid compound, which is a type of organic compound with a hydroxy and an aromatic ring. It is an important component of many natural products, such as plant extracts and food items. HMMB is found in many fruits and vegetables, and in some medicinal plants. It has been studied for its potential medicinal properties, including its anti-inflammatory, anti-oxidant, and anti-cancer activities.
Mechanism of Action
The mechanism of action of 2-Hydroxy-4-(4-methoxy-3-methylphenyl)benzoic acid, 95% is not fully understood, but it is thought to involve the inhibition of several enzymes, including cyclooxygenase-2 (COX-2), lipoxygenase (LOX), and nitric oxide synthase (NOS). Additionally, 2-Hydroxy-4-(4-methoxy-3-methylphenyl)benzoic acid, 95% has been found to inhibit the activity of several transcription factors, including nuclear factor-kappa B (NF-κB) and activator protein-1 (AP-1). These transcription factors are involved in the regulation of inflammation and the expression of inflammatory genes.
Biochemical and Physiological Effects
2-Hydroxy-4-(4-methoxy-3-methylphenyl)benzoic acid, 95% has been found to have several biochemical and physiological effects. It has been found to reduce the production of pro-inflammatory cytokines, such as tumor necrosis factor-alpha and interleukin-6. It has also been found to reduce the expression of several genes involved in the inflammatory response. Additionally, 2-Hydroxy-4-(4-methoxy-3-methylphenyl)benzoic acid, 95% has been found to reduce the expression of several genes involved in cell proliferation and cell death.
Advantages and Limitations for Lab Experiments
The advantages of using 2-Hydroxy-4-(4-methoxy-3-methylphenyl)benzoic acid, 95% in laboratory experiments are that it is a relatively low cost compound and it is readily available. Additionally, it has been found to have several beneficial effects, such as its anti-inflammatory, anti-oxidant, and anti-cancer activities. The main limitation of using 2-Hydroxy-4-(4-methoxy-3-methylphenyl)benzoic acid, 95% in laboratory experiments is that its mechanism of action is not fully understood, so it is difficult to predict the effects of its use in different contexts.
Future Directions
The future directions for research into 2-Hydroxy-4-(4-methoxy-3-methylphenyl)benzoic acid, 95% include further investigation of its mechanism of action. Additionally, further research into its effects on different types of cells, including cancer cells, is needed. Additionally, further research into its potential therapeutic applications, such as its use in the treatment of inflammatory diseases, is needed. Finally, further research into its potential toxicity and side effects is needed.
Synthesis Methods
2-Hydroxy-4-(4-methoxy-3-methylphenyl)benzoic acid, 95% can be synthesized by several methods, including the Fischer-Speier reaction, the Wohl-Aue reaction, and the Knoevenagel condensation. The Fischer-Speier reaction involves the reaction of an aromatic aldehyde and a hydroxybenzaldehyde, while the Wohl-Aue reaction involves the reaction of an aromatic aldehyde and a hydroxybenzoic acid. The Knoevenagel condensation involves the reaction of an aromatic aldehyde and a hydroxybenzoyl chloride. These reactions can be carried out in the presence of a catalyst, such as a Lewis acid, or in the absence of a catalyst.
Scientific Research Applications
2-Hydroxy-4-(4-methoxy-3-methylphenyl)benzoic acid, 95% has been studied for its potential medicinal properties, including its anti-inflammatory, anti-oxidant, and anti-cancer activities. It has been found to inhibit the growth of several types of cancer cells, including breast, ovarian, and prostate cancer cells. In addition, 2-Hydroxy-4-(4-methoxy-3-methylphenyl)benzoic acid, 95% has been shown to reduce the production of pro-inflammatory cytokines, such as tumor necrosis factor-alpha and interleukin-6. It has also been found to inhibit the expression of several genes involved in the inflammatory response.
properties
IUPAC Name |
2-hydroxy-4-(4-methoxy-3-methylphenyl)benzoic acid |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H14O4/c1-9-7-10(4-6-14(9)19-2)11-3-5-12(15(17)18)13(16)8-11/h3-8,16H,1-2H3,(H,17,18) |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
XKKOKWXMUGYGMI-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C=CC(=C1)C2=CC(=C(C=C2)C(=O)O)O)OC |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H14O4 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID80689993 |
Source
|
| Record name | 3-Hydroxy-4'-methoxy-3'-methyl[1,1'-biphenyl]-4-carboxylic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID80689993 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
258.27 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
1261931-61-6 |
Source
|
| Record name | 3-Hydroxy-4'-methoxy-3'-methyl[1,1'-biphenyl]-4-carboxylic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID80689993 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
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